Cas no 34955-25-4 (3-Amino-1-(pyridin-3-yl)thiourea)
3-Amino-1-(pyridin-3-yl)thiourea is a heterocyclic thiourea derivative featuring both amino and pyridinyl functional groups. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, serving as a key intermediate in the preparation of heterocyclic compounds and potential bioactive molecules. The presence of the pyridine ring enhances its coordination properties, making it useful in metal complexation studies. Its thiourea moiety offers nucleophilic character, enabling participation in condensation and cyclization reactions. The compound’s structural features make it valuable for exploring structure-activity relationships in medicinal chemistry, particularly in the development of enzyme inhibitors or antimicrobial agents. Proper handling and storage are recommended due to its reactive functional groups.
34955-25-4 structure
Product Name:3-Amino-1-(pyridin-3-yl)thiourea
CAS No:34955-25-4
MF:C6H8N4S
MW:168.219518661499
MDL:MFCD03869992
CID:321780
PubChem ID:2386020
Update Time:2025-05-20
3-Amino-1-(pyridin-3-yl)thiourea Chemical and Physical Properties
Names and Identifiers
-
- N-(Pyridin-3-yl)hydrazinecarbothioamide
- 1-amino-3-pyridin-3-ylthiourea
- 4-(Pyridin-3-yl)-thiosemicarbazide
- 4-(PYRIDINE-3-YL)THIOSEMICARBAZIDE
- 3-amino-1-(pyridin-3-yl)thiourea
- 4-(3'-pyridyl)-3-thiosemicarbazide
- 4-(3-pyridyl)thiosemicarbazide
- 4-pyridin-3-yl-thiosemicarbazide
- 34955-25-4
- CS-0219363
- SCHEMBL23220314
- Z56887664
- MFCD03869992
- N-pyridin-3-ylhydrazinecarbothioamide
- N-(3-Pyridinyl)hydrazinecarbothioamide #
- 4-[3-Pyridyl]-3-thiosemicarbazide
- EN300-03817
- AKOS000116705
- DTXSID50368389
- 4-(pyridine-3-yl)thiosemicarbazide, AldrichCPR
- IZZXENNHSGUQCV-UHFFFAOYSA-N
- A911893
- 1-Amino-3-(3-pyridyl)thiourea
- G32346
- 3-Amino-1-(pyridin-3-yl)thiourea
-
- MDL： MFCD03869992
- Inchi： 1S/C6H8N4S/c7-10-6(11)9-5-2-1-3-8-4-5/h1-4H,7H2,(H2,9,10,11)
- InChI Key： IZZXENNHSGUQCV-UHFFFAOYSA-N
- SMILES： S=C(NN)NC1C=NC=CC=1
Computed Properties
- Exact Mass: 168.04700
- Monoisotopic Mass: 168.046967
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 95.1
Experimental Properties
- Density: 1.406
- Melting Point: 177-178
- Boiling Point: 317.8°C at 760 mmHg
- Flash Point: 146°C
- Refractive Index: 1.742
- PSA: 95.06000
- LogP: 1.40590
3-Amino-1-(pyridin-3-yl)thiourea Security Information
- Hazard Category Code： 22
-
Hazardous Material Identification：
- Storage Condition：Sealed in dry,2-8°C
3-Amino-1-(pyridin-3-yl)thiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM170515-5g |
N-(Pyridin-3-yl)hydrazinecarbothioamide |
34955-25-4 | 95% | 5g |
$399 | 2021-08-05 | |
| Matrix Scientific | 097982-1g |
N-(Pyridin-3-yl)hydrazinecarbothioamide, 95+% |
34955-25-4 | 95+% | 1g |
$341.00 | 2023-09-08 | |
| Matrix Scientific | 097982-5g |
N-(Pyridin-3-yl)hydrazinecarbothioamide, 95+% |
34955-25-4 | 95+% | 5g |
$908.00 | 2023-09-08 | |
| TRC | A630383-100mg |
3-Amino-1-(pyridin-3-yl)thiourea |
34955-25-4 | 100mg |
$ 64.00 | 2023-04-19 | ||
| TRC | A630383-500mg |
3-Amino-1-(pyridin-3-yl)thiourea |
34955-25-4 | 500mg |
$ 242.00 | 2023-04-19 | ||
| TRC | A630383-1g |
3-Amino-1-(pyridin-3-yl)thiourea |
34955-25-4 | 1g |
$ 305.00 | 2022-06-07 | ||
| abcr | AB235620-1 g |
4-(Pyridin-3-yl)-thiosemicarbazide; . |
34955-25-4 | 1 g |
€415.00 | 2023-07-20 | ||
| Chemenu | CM170515-1g |
N-(Pyridin-3-yl)hydrazinecarbothioamide |
34955-25-4 | 95% | 1g |
$123 | 2023-02-18 | |
| Chemenu | CM170515-5g |
N-(Pyridin-3-yl)hydrazinecarbothioamide |
34955-25-4 | 95% | 5g |
$372 | 2023-02-18 | |
| Alichem | A029194047-5g |
N-(Pyridin-3-yl)hydrazinecarbothioamide |
34955-25-4 | 95% | 5g |
$340.56 | 2023-09-02 |
3-Amino-1-(pyridin-3-yl)thiourea Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
34955-25-4 (3-Amino-1-(pyridin-3-yl)thiourea) Related Products
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